Cas no 898343-41-4 (2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 898343-41-4
• MF: C₃₀H₃₀N₂O₆
• MW: 514.569008350372
• CID: 5984113
• PubChem ID: 16825343
• Update Time: 2025-07-09

2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• F1609-0457
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• AKOS001819511
• 2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide
• 898343-41-4

• Inchi： 1S/C30H30N2O6/c1-4-36-22-11-7-20(8-12-22)29(34)26-18-32(27-16-15-24(38-6-3)17-25(27)30(26)35)19-28(33)31-21-9-13-23(14-10-21)37-5-2/h7-18H,4-6,19H2,1-3H3,(H,31,33)
• InChI Key： YLMDWXDBEFPLKV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 514.21038668g/mol
• Monoisotopic Mass: 514.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 94.2Ų

Additional information on 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide

Comprehensive Overview of 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide (CAS No. 898343-41-4)

The compound 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide (CAS No. 898343-41-4) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring multiple ethoxy and benzoyl functional groups, makes it a subject of interest for researchers exploring novel bioactive molecules. This compound is often discussed in the context of drug discovery and medicinal chemistry, particularly for its potential applications in targeting specific enzyme pathways or receptor interactions.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in therapeutic applications. Researchers are particularly intrigued by the 4-oxo-1,4-dihydroquinoline core, which is known for its pharmacological properties. The presence of ethoxy substituents in this compound enhances its lipophilicity, potentially improving its bioavailability and metabolic stability. These attributes align with current trends in precision medicine and targeted drug delivery, making CAS No. 898343-41-4 a compelling candidate for further study.

The synthesis of 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Its molecular weight and structural complexity necessitate advanced analytical methods such as NMR spectroscopy and mass spectrometry for characterization. This compound’s mechanism of action is still under investigation, but preliminary studies suggest it may interact with kinase enzymes or G-protein-coupled receptors, which are hot topics in cancer research and neurodegenerative disease studies.

From an SEO perspective, this compound is frequently searched in conjunction with terms like "quinoline derivatives in drug development", "ethoxybenzoyl applications", and "4-oxo-1,4-dihydroquinoline synthesis". These long-tail keywords reflect the growing interest in specialized chemical entities for biomedical research. Additionally, the compound’s CAS number (898343-41-4) is often used as a unique identifier in scientific databases and patent literature, highlighting its relevance in intellectual property and innovation-driven industries.

In conclusion, 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its potential applications in drug design and therapeutic development make it a valuable subject for scientists and industry professionals alike. As the field of small-molecule therapeutics continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of personalized medicine and biochemical innovation.